Cas no 29648-02-0 (3-(dimethylamino)methylcyclohexan-1-one)

• Product Name: 3-(dimethylamino)methylcyclohexan-1-one
• CAS No: 29648-02-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1440144
• PubChem ID: 54144088
• Update Time: 2025-04-20

3-(dimethylamino)methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-[(dimethylamino)methyl]-
• 3-(dimethylamino)methylcyclohexan-1-one
• EN300-1706034
• 29648-02-0
• 3-[(DIMETHYLAMINO)METHYL]CYCLOHEXAN-1-ONE
• SCHEMBL11185853

• Inchi： 1S/C9H17NO/c1-10(2)7-8-4-3-5-9(11)6-8/h8H,3-7H2,1-2H3
• InChI Key： ODCYUMJMNPYNMG-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CN(C)C)C1

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31